Cas no 6640-78-4 (Benzoic acid,3-methyl-, 2-methylpropyl ester)

• Product Name: Benzoic acid,3-methyl-, 2-methylpropyl ester
• CAS No: 6640-78-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 524889
• PubChem ID: 138798
• Update Time: 2025-04-19

Benzoic acid,3-methyl-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methyl-, 2-methylpropyl ester
• m-Toluic acid, 2-methylpropyl ester
• 2-methylpropyl 3-methylbenzoate
• Benzoic acid, 3-methyl-, (2-methylpropyl) ester

• Inchi： 1S/C12H16O2/c1-9(2)8-14-12(13)11-6-4-5-10(3)7-11/h4-7,9H,8H2,1-3H3
• InChI Key： DVLDXZFSLYUGHD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C)C=1)=O)CC(C)C

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.993
• Boiling Point: 265.2°C at 760 mmHg
• Flash Point: 116.7°C
• Refractive Index: 1.497
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters